
A Technical Guide to the Natural Abundance and
Isotopic Distribution of Cerium-142

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cerium-142

Cat. No.: B082093 Get Quote

This technical guide provides a comprehensive overview of the natural abundance and isotopic

distribution of Cerium-142, intended for researchers, scientists, and professionals in drug

development. The document details the isotopic composition of natural cerium, the specific

properties of the Cerium-142 isotope, and the experimental methodologies used for its

characterization.

Isotopic Abundance of Naturally Occurring Cerium
Naturally occurring cerium (58Ce) is a lanthanide element composed of four stable isotopes:

136Ce, 138Ce, 140Ce, and 142Ce.[1] The most abundant of these is 140Ce, which is the only

theoretically stable isotope.[2] The other three isotopes, including 142Ce, are observationally

stable but are theoretically predicted to undergo radioactive decay with extremely long half-

lives.[2][3]

The standard atomic weight of cerium is 140.116 ± 0.001 u.[1][2] The isotopic abundances of

these naturally occurring isotopes are summarized in the table below.
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Isotope Natural Abundance (atom %)

136Ce 0.185 - 0.19

138Ce 0.251

140Ce 88.45 - 88.48

142Ce 11.11 - 11.114

Data compiled from multiple sources.[2][3][4][5]

[6]

Properties of the Cerium-142 Isotope
Cerium-142 is a stable, naturally occurring isotope of cerium.[7] While it is considered stable

for all practical purposes, it is theoretically predicted to undergo double beta decay to

Neodymium-142 or alpha decay to Barium-138, with a very long theoretical half-life of

approximately 5 x 1016 years.[3][7] To date, this decay has not been observed.[2] Enriched

142Ce is utilized in various fields, including nuclear physics research.[4][8]

The key nuclear and physical properties of Cerium-142 are presented in the following table.
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Property Value

Symbol 142Ce

Atomic Number (Z) 58

Neutron Number (N) 84

Mass Number (A) 142

Atomic Mass (Da) 141.909244

Nuclear Spin (I) 0

Half-life (T½) Stable (> 5 x 1016 years)

Theoretical Decay Modes
Double Beta Decay (β-β-) to 142Nd, Alpha

Decay (α) to 138Ba

Data compiled from multiple sources.[2][5][7][8]

Experimental Determination of Isotopic Abundance
The determination of the isotopic abundance of elements like cerium is primarily accomplished

through mass spectrometry.[9] Techniques such as Thermal Ionization Mass Spectrometry

(TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) are

standard methods for obtaining high-precision isotope ratio measurements of lanthanides.[10]

[11] These methods allow for the separation and quantification of isotopes based on their

mass-to-charge ratio.

Generalized Experimental Protocol: Isotopic Analysis by
MC-ICP-MS
The following protocol outlines the typical steps for determining the isotopic composition of

cerium in a geological or purified sample using MC-ICP-MS.

Sample Preparation and Digestion:

A precisely weighed aliquot of the sample material is dissolved using a mixture of high-

purity acids (e.g., hydrofluoric and nitric acid).
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The complete dissolution of the sample is typically achieved through heating in a closed

vessel.

Chemical Separation and Purification:

Cerium must be chemically separated from the sample matrix to avoid isobaric

interferences (i.e., isotopes of other elements with the same mass as a cerium isotope).

This is typically accomplished using multi-step ion-exchange chromatography.[10] A

column containing a specialized resin is used to selectively bind and then elute different

elements.

The purified cerium fraction is collected for analysis.

Mass Spectrometric Analysis:

The purified cerium solution is introduced into the ICP-MS instrument.

The sample is nebulized and introduced into a high-temperature argon plasma (~10,000

K), which atomizes and ionizes the cerium atoms.[11]

The ion beam is then accelerated and passed through a magnetic field, which separates

the ions based on their mass-to-charge ratio.

The separated isotope beams (136Ce+, 138Ce+, 140Ce+, 142Ce+) are simultaneously

measured by multiple detectors (Faraday cups).

Data Correction and Quantification:

The raw ion beam intensities are corrected for instrumental mass bias.

The relative abundance of each isotope is calculated from the corrected ion beam ratios.

The final isotopic composition is reported in atom percent.
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Workflow for Isotopic Abundance Determination by MC-ICP-MS
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Workflow for Isotopic Abundance Determination by MC-ICP-MS.
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Theoretical Decay Pathways of Cerium-142
As previously mentioned, Cerium-142 is theoretically unstable and is predicted to decay via

two possible pathways, although these have never been experimentally observed.[2][7] The

extreme rarity of these potential decays underscores the isotope's practical stability.

Double Beta Decay (β-β-): In this process, two neutrons within the 142Ce nucleus would

simultaneously decay into two protons, emitting two electrons and two antineutrinos. This

would transmute the cerium atom into Neodymium-142 (142Nd).

Alpha Decay (α): This pathway involves the emission of an alpha particle (a helium nucleus,

4He) from the 142Ce nucleus. The resulting daughter nuclide would be Barium-138 (138Ba).

Theoretical Decay Pathways of Cerium-142
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Theoretical Decay Pathways of Cerium-142.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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